![molecular formula C16H17FN2O3S B5848951 N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide](/img/structure/B5848951.png)
N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide
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Overview
Description
N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide, also known as FSL-1, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. FSL-1 is a potent agonist of Toll-like receptor 2 (TLR2), a critical component of the innate immune system.
Scientific Research Applications
N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide has been extensively studied for its potential applications in various fields, including immunology, microbiology, and cancer research. In immunology, this compound has been shown to activate TLR2, leading to the production of pro-inflammatory cytokines and chemokines. This activation of the innate immune system has potential applications in the development of vaccines and immunotherapies.
In microbiology, this compound has been shown to enhance the antibacterial activity of macrophages and neutrophils. This property of this compound has potential applications in the development of new antibiotics and antimicrobial agents.
In cancer research, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Mechanism of Action
N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide activates TLR2, leading to the activation of downstream signaling pathways, including the NF-κB and MAPK pathways. This activation leads to the production of pro-inflammatory cytokines and chemokines, as well as the upregulation of costimulatory molecules on antigen-presenting cells.
Biochemical and Physiological Effects:
The activation of TLR2 by this compound leads to the production of pro-inflammatory cytokines and chemokines, which play critical roles in the innate immune response. This compound has also been shown to enhance the antibacterial activity of macrophages and neutrophils. In addition, this compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide in lab experiments is its potency as a TLR2 agonist. This property allows for the activation of the innate immune system at low concentrations of this compound. However, one limitation of using this compound is its potential to activate other TLRs, leading to non-specific activation of the immune system.
Future Directions
There are several future directions for the research of N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide. One direction is the development of this compound-based vaccines and immunotherapies. Another direction is the development of this compound-based antibiotics and antimicrobial agents. Additionally, the potential use of this compound in cancer therapy warrants further investigation.
In conclusion, this compound, or this compound, is a synthetic compound that has potential applications in various fields, including immunology, microbiology, and cancer research. This compound activates TLR2, leading to the activation of downstream signaling pathways and the production of pro-inflammatory cytokines and chemokines. This compound has several advantages and limitations for lab experiments, and future research directions include the development of this compound-based vaccines, antibiotics, and cancer therapies.
Synthesis Methods
The synthesis of N~2~-benzyl-N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-methylglycinamide involves the reaction of this compound with a solution of trifluoroacetic acid in dichloromethane. The resulting product is then purified using column chromatography. The overall yield of the synthesis is approximately 60%.
Properties
IUPAC Name |
2-[benzyl-(4-fluorophenyl)sulfonylamino]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O3S/c1-18-16(20)12-19(11-13-5-3-2-4-6-13)23(21,22)15-9-7-14(17)8-10-15/h2-10H,11-12H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQZMKHLYNHNQQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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